Cas no 1806995-19-6 (3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine
• CAS No: 1806995-19-6
• MF: C₈H₄Br₂F₂N₂
• MW: 325.935566902161
• CID: 4860192
• Update Time: 2025-10-29

3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H4Br2F2N2/c9-2-6-5(10)1-4(8(11)12)7(3-13)14-6/h1,8H,2H2
• InChI Key： BJCDGXDPOFVXON-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C#N)N=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine

Introduction to 3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine (CAS No. 1806995-19-6)

3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 1806995-19-6, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications.

The structural features of 3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine make it an attractive scaffold for medicinal chemists. The presence of multiple reactive sites, including a bromomethyl group at the 2-position, a cyano group at the 6-position, and a difluoromethyl group at the 5-position, provides ample opportunities for further functionalization. These substituents not only enhance the compound's reactivity but also contribute to its potential pharmacological properties.

In recent years, there has been a growing interest in developing novel pyridine derivatives as lead compounds for drug discovery. The bromomethyl group, in particular, serves as a valuable handle for introducing various pharmacophores through nucleophilic substitution reactions. This reactivity has been leveraged in the synthesis of complex molecules with targeted biological activities.

The cyano group at the 6-position of the pyridine ring introduces a polar and electron-withdrawing moiety, which can influence both the electronic properties and the solubility of the compound. This feature is particularly useful in designing molecules that require specific interactions with biological targets. Additionally, the cyano group can participate in hydrogen bonding or coordinate with metal ions, further expanding its utility in medicinal chemistry.

The difluoromethyl group at the 5-position is another key structural element that has been extensively studied for its pharmacological significance. Difluoromethylation is a powerful strategy in drug development, as it can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The presence of this substituent in 3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine suggests that it may exhibit enhanced bioavailability and prolonged half-life upon further derivatization.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine. These improvements have facilitated its use in large-scale drug discovery programs and academic research initiatives. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at various positions of the pyridine ring, leading to a diverse library of derivatives.

The potential applications of 3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine extend beyond pharmaceuticals. In agrochemical research, pyridine derivatives have been explored as intermediates for developing novel pesticides and herbicides. The structural motifs present in this compound make it a promising candidate for designing molecules that target specific enzymes or receptors involved in plant growth regulation.

In conclusion, 3-Bromo-2-(bromomethyl)-6-cyano-5-(difluoromethyl)pyridine (CAS No. 1806995-19-6) represents a valuable building block for synthetic chemists working in pharmaceuticals and agrochemicals. Its unique structural features and reactivity profile offer numerous opportunities for generating novel bioactive compounds with potential therapeutic applications. As research in this field continues to evolve, further exploration of derivatives derived from this scaffold is expected to yield innovative solutions to unmet medical needs.